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molecular formula C7H3BrClFO B1333830 2-Bromo-4-fluorobenzoyl chloride CAS No. 95383-36-1

2-Bromo-4-fluorobenzoyl chloride

Cat. No. B1333830
CAS RN: 95383-36-1
M. Wt: 237.45 g/mol
InChI Key: AXZRUTPBQMAWLP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08501946B2

Procedure details

2-Bromo-4-fluorobenzoic acid (1.533 g, 7 mmol, commercially available from e.g. Sigma-Aldrich, Apollo or Fluorochem) in dichloromethane (DCM) (40 mL) was cooled to 0° C., before oxalyl chloride (0.674 mL, 7.70 mmol) and a few drops of DMF (cat.) were added. The solution was then stirred under argon for 3 hours. The solvent was then evaporated in vacuo and the remaining residue was azeotroped with toluene (2×20 mL) to yield the product in 1.645 g.
Name
2-Bromo-4-fluorobenzoic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
oxalyl chloride
Quantity
0.674 mL
Type
reactant
Reaction Step One
Name
dichloromethane
Quantity
40 mL
Type
solvent
Reaction Step One
Name
DMF
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One
Name
2-Bromo-4-fluorobenzoyl chloride

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:10]=[C:9]([F:11])[CH:8]=[CH:7][C:3]=1[C:4](O)=[O:5].C(Cl)(=O)C([Cl:15])=O>ClCCl.CN(C=O)C>[Br:1][C:2]1[CH:10]=[C:9]([F:11])[CH:8]=[CH:7][C:3]=1[C:4]([Cl:15])=[O:5]

Inputs

Step One
Name
2-Bromo-4-fluorobenzoic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrC1=C(C(=O)O)C=CC(=C1)F
Name
oxalyl chloride
Quantity
0.674 mL
Type
reactant
Smiles
C(C(=O)Cl)(=O)Cl
Name
dichloromethane
Quantity
40 mL
Type
solvent
Smiles
ClCCl
Name
DMF
Quantity
0 (± 1) mol
Type
catalyst
Smiles
CN(C)C=O

Conditions

Stirring
Type
CUSTOM
Details
The solution was then stirred under argon for 3 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
were added
CUSTOM
Type
CUSTOM
Details
The solvent was then evaporated in vacuo
CUSTOM
Type
CUSTOM
Details
the remaining residue was azeotroped with toluene (2×20 mL)
CUSTOM
Type
CUSTOM
Details
to yield the product in 1.645 g

Outcomes

Product
Details
Reaction Time
 3 h
Name
2-Bromo-4-fluorobenzoyl chloride
Type
Smiles
BrC1=C(C(=O)Cl)C=CC(=C1)F

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.